Cas no 881041-13-0 (5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine)

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine is a nitro-substituted thiadiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,3,4-thiadiazole core linked to a methyl-substituted dinitrophenyl group, offering unique electronic and steric properties. This compound may serve as a key intermediate in the synthesis of bioactive molecules due to its nitro and amino functional groups, which are amenable to further chemical modifications. Its stability under standard conditions and compatibility with various reaction conditions make it a versatile building block for heterocyclic chemistry. Researchers may explore its utility in developing antimicrobial or antitumor agents, leveraging its structural motifs for targeted activity.
5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine structure
881041-13-0 structure
Product Name:5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine
CAS No:881041-13-0
MF:C9H7N5O4S
MW:281.247979402542
CID:3056282
PubChem ID:4715347
Update Time:2025-05-28

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine
    • 881041-13-0
    • STK893797
    • BBL021091
    • AKOS001476890
    • C9H7N5O4S
    • Inchi： 1S/C9H7N5O4S/c1-4-6(13(15)16)2-5(3-7(4)14(17)18)8-11-12-9(10)19-8/h2-3H,1H3,(H2,10,12)
    • InChI Key： VNGUGCPYUJBOKR-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1C1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 281.02187490Da
  • Monoisotopic Mass: 281.02187490Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 172Ų

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M225433-100mg
5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine
 881041-13-0
100mg
 $ 70.00 2022-06-04
TRC
M225433-500mg
5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine
 881041-13-0
500mg
 $ 230.00 2022-06-04
TRC
M225433-1g
5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine
 881041-13-0
1g
 $ 340.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650241-1g
5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine
 881041-13-0 98%
1g
 ￥4502.00 2024-04-27
Crysdot LLC
CD11036020-1g
5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine
 881041-13-0 97%
1g
 $357 2024-07-18

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine Related Literature

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